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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
physicochemical properties of vinyldifluoroborane (C2HsBF-2), a planar organoboron
compound with potential applications in organic synthesis and materials science. This
document summarizes key experimental and theoretical data, offering detailed protocols and
insights into the structure and reactivity of this molecule.

Synthesis of Vinyldifluoroborane

The primary method for the synthesis of vinyldifluoroborane involves the gas-phase reaction
of vinyltrifluorosilane with boron trifluoride. This reaction proceeds via a fluorine-vinyl exchange
mechanism.

Experimental Protocol: Gas-Phase Synthesis

Materials:

Vinyltrifluorosilane (CH2=CHSIF3)

Boron trifluoride (BF3)

Pyrex reaction vessel

Vacuum line
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e Low-temperature baths (e.g., liquid nitrogen)
Procedure:

o A known quantity of vinyltrifluorosilane is introduced into a high-vacuum system and
condensed in a Pyrex reaction vessel cooled with liquid nitrogen.

e An excess of boron trifluoride is then condensed into the same vessel.
e The reaction vessel is sealed and allowed to warm to room temperature.

e The reaction mixture is left to stand for a specified period, typically several hours, to allow for
the exchange reaction to reach equilibrium.

e The products are then separated and purified by fractional condensation on the vacuum line,
utilizing a series of cold traps maintained at different temperatures to isolate
vinyldifluoroborane from unreacted starting materials and byproducts.

Logical Workflow for Synthesis and Purification:
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Caption: Gas-phase synthesis and purification workflow.

Physicochemical Properties

Vinyldifluoroborane is a planar molecule, a conclusion supported by its near-zero inertial
defect. Its properties have been investigated through a combination of spectroscopic
techniques and theoretical calculations.
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Structural Parameters

The molecular structure of vinyldifluoroborane has been determined from its microwave
spectrum. The key bond lengths and angles are summarized in the table below.

Parameter Value

Bond Lengths (A)

B-C Data not available in search results
Cc=C Data not available in search results
C-H Data not available in search results
B-F Data not available in search results

Bond Angles (°)

LFCC Data not available in search results
£LBCC Data not in available search results
/LHCH Data not available in search results
LFBF Data not available in search results

Table 1: Structural Parameters of

Vinyldifluoroborane.

Spectroscopic Data

The vibrational and rotational spectra of vinyldifluoroborane provide significant insight into its
molecular structure and bonding.

Vibrational Spectroscopy (Infrared and Raman):

A complete vibrational assignment has been proposed based on the infrared and Raman
spectra of vinyldifluoroborane in both the gas and solid phases. The internal torsional mode
of the BF2 group was observed in the Raman spectrum of the gas.
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Vibrational Mode Wavenumber (cm~—?)
BF2 Torsion (Gas Phase Raman) 103
Other specific modes Data not available in search results

Table 2: Key Vibrational Frequencies for

Vinyldifluoroborane.

Microwave Spectroscopy:

The microwave spectra of CH2CH°BF2 and CH2CHBF2 have been recorded and analyzed.
Both A- and B-type transitions were observed, allowing for the determination of rotational
constants and the confirmation of the molecule's planar structure.

Dipole Moment

The total dipole moment of vinyldifluoroborane has been determined from the Stark effect in

its microwave spectrum.

Dipole Moment Component Value (D)

Ma Data not available in search results
He Data not available in search results
Total Dipole Moment 1.74 +0.04

Table 3: Dipole Moment of Vinyldifluoroborane.

Reactivity and Potential Applications

Due to the electron-deficient nature of the boron atom, vinyldifluoroborane is expected to act
as a Lewis acid. The vinyl group can participate in various organic reactions. While specific
reactivity studies on vinyldifluoroborane are not extensively detailed in the available literature,
its structure suggests potential as a monomer for polymerization and as a precursor in the

synthesis of more complex organoboron compounds.

Logical Relationship of Properties and Potential Applications:
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Physicochemical Properties
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Caption: Relationship between properties and applications.

Conclusion

Vinyldifluoroborane is a molecule with a well-defined planar structure and interesting
electronic properties. The synthetic route via gas-phase exchange reaction is established, and
its spectroscopic characterization provides a solid foundation for further research. The
combination of a reactive vinyl group and a Lewis acidic boron center suggests that
vinyldifluoroborane holds promise as a versatile building block in both polymer chemistry and
targeted organic synthesis. Further exploration of its reaction chemistry is warranted to fully
realize its potential in the development of novel materials and pharmaceuticals.

 To cite this document: BenchChem. [Vinyldifluoroborane: A Technical Guide to Synthesis and
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-
vinyldifluoroborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15289953?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289953?utm_src=pdf-body
https://www.benchchem.com/product/b15289953?utm_src=pdf-body
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/product/b15289953#synthesis-and-properties-of-vinyldifluoroborane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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